1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-3-yl-(4-propylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H22N2O3/c1-2-7-17-8-10-18(11-9-17)16(19)15-12-20-13-5-3-4-6-14(13)21-15/h3-6,15H,2,7-12H2,1H3
• InChI Key: BHUONWUMGUNRAG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)C(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine (BDP) is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. BDP is a piperazine derivative that has a unique chemical structure, which makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. 1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in mood regulation. 1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine has also been shown to have an affinity for various receptors in the brain, including the sigma-1 receptor and the serotonin 5-HT1A receptor.
Biochemical and Physiological Effects
1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the brain, which may be beneficial for the treatment of neurological disorders. 1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine has also been shown to have antitumor effects, which may be due to its ability to induce apoptosis (programmed cell death) in cancer cells. Additionally, 1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine has been shown to have antidepressant effects, which may be due to its ability to increase the levels of dopamine and serotonin in the brain.

Advantages and Limitations for Lab Experiments

1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine has several advantages for lab experiments, including its unique chemical structure, which makes it a promising candidate for drug development. 1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine has also been shown to have a low toxicity profile, which is important for drug development. However, 1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine has some limitations for lab experiments, including its limited solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine. One potential direction is the development of 1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine as a drug for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another potential direction is the development of 1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine as a drug for the treatment of addiction and substance abuse. Additionally, further studies are needed to fully understand the mechanism of action of 1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine and its potential therapeutic applications.

Synthesis Methods

1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 1,4-benzodioxin-2-carboxylic acid with propylamine to form the corresponding amide. This intermediate is then reacted with 1,2-dibromoethane to form the corresponding ethyl ester. The final step involves the reaction of the ethyl ester with piperazine to form 1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine.

Scientific Research Applications

1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, antitumor, and antidepressant effects. 1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine has also been studied as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, 1-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-4-propylpiperazine has been shown to have potential as a drug for the treatment of addiction and substance abuse.